BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: E3 Ligase Ligand 26
(CAS No. 2911613-35-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: E3 ligase Ligand 26

Cat. No.: B12362275

For Researchers, Scientists, and Drug Development Professionals

Introduction

E3 Ligase Ligand 26, identified by CAS number 2911613-35-7, is a crucial building block in
the development of Proteolysis Targeting Chimeras (PROTACS). Specifically, it functions as a
ligand for the Cereblon (CRBN) E3 ubiquitin ligase. This ligand is integral to the synthesis of
PROTACSs designed to target and induce the degradation of the Son of sevenless homolog 1
(SOS1) protein, a key signaling molecule implicated in various cancers. This technical guide
provides a comprehensive overview of E3 Ligase Ligand 26, its application in SOS1
degradation, and the associated experimental methodologies.

Chemical and Physical Properties

A summary of the key chemical and physical properties of E3 Ligase Ligand 26 is presented in
the table below.
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Property Value

CAS Number 2911613-35-7
Molecular Formula Ci1sH11FsN204
Molecular Weight 414.28 g/mol

Perfluorophenyl 3-(2,4-dioxotetrahydropyrimidin-
1(2H)-yl)-4-methylbenzoate

Chemical Name

E3 Ligase Target Cereblon (CRBN)

Application Synthesis of PROTAC SOS1 degraders

Mechanism of Action: PROTAC-Mediated SOS1
Degradation

PROTACSs synthesized using E3 Ligase Ligand 26 operate by hijacking the cell's natural
protein disposal system, the ubiquitin-proteasome system. The PROTAC molecule is
bifunctional, containing a moiety that binds to the target protein (SOS1) and another that binds
to an E3 ubiquitin ligase (in this case, CRBN, via Ligand 26). This binding induces the
formation of a ternary complex between SOS1, the PROTAC, and the CRBN E3 ligase.

Once this complex is formed, the E3 ligase facilitates the transfer of ubiquitin molecules to the
SOS1 protein. The polyubiquitinated SOS1 is then recognized and degraded by the
proteasome, leading to a reduction in its cellular levels. This targeted degradation of SOS1
disrupts downstream signaling pathways, such as the RAS-RAF-MEK-ERK pathway, which are
often hyperactivated in cancer.
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E3 Ligase Ligand 26 Linker with
(CAS 2911613-35-7) Functional Groups
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 To cite this document: BenchChem. [In-Depth Technical Guide: E3 Ligase Ligand 26 (CAS
No. 2911613-35-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362275#e3-ligase-ligand-26-cas-number-
2911613-35-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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